Cas no 1804915-95-4 (Ethyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate
• CAS No: 1804915-95-4
• MF: C₁₂H₈F₃NO₃S
• MW: 303.257032394409
• CID: 4958873
• Update Time: 2025-10-20

Ethyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H8F3NO3S/c1-2-19-11(18)7-3-4-10(20-12(13,14)15)9(6-17)8(7)5-16/h3-4,6H,2H2,1H3
• InChI Key： ITVZRDWUPPFVQH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(=O)OCC)=C(C#N)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 3
• Topological Polar Surface Area: 92.5

Additional information on Ethyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate (CAS No. 1804915-95-4): Properties, Applications, and Industry Trends

Ethyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate (CAS No. 1804915-95-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a trifluoromethylthio (-SCF₃) group, a cyano (-CN) moiety, and an ester functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS registry number, 1804915-95-4, ensures precise identification in global chemical databases.

In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in the SCF₃ group's role in enhancing metabolic stability and lipophilicity, a hot topic in medicinal chemistry. This aligns with trending searches such as "fluorine in drug design" and "trifluoromethylthioether applications," reflecting the compound's relevance in cutting-edge science.

The synthesis of Ethyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate typically involves multi-step reactions, including Vilsmeier-Haack formylation and nucleophilic substitution. Its cyano and aldehyde groups offer reactive sites for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). Such properties address frequently asked questions like "how to modify benzoate esters for drug development" and "SCF₃ introduction methods."

From an industrial perspective, CAS No. 1804915-95-4 is pivotal in developing small-molecule inhibitors and agrochemical additives. Its trifluoromethylthio moiety is known to improve pesticidal activity, resonating with searches on "next-gen agrochemicals." Additionally, the compound's ester group facilitates prodrug strategies, a trending area in biopharmaceuticals.

Quality control of Ethyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate relies on advanced analytical techniques like HPLC and NMR, ensuring compliance with regulatory standards. This aspect answers common queries such as "how to characterize fluorinated benzoates." As sustainability gains traction, greener synthesis routes for this compound are being explored, aligning with the "green chemistry" trend.

In summary, CAS No. 1804915-95-4 represents a critical building block in modern chemistry, bridging gaps between academia and industry. Its structural features and applications cater to high-interest topics like "fluorine-based bioactive molecules" and "ester derivatives in drug delivery," making it a compound of enduring scientific and commercial value.